3-(5-Methoxythiophen-2-yl)butan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(5-Methoxythiophen-2-yl)butan-2-ol is a secondary alcohol characterized by a four-carbon chain (butan-2-ol) with a hydroxyl group at position 2 and a 5-methoxythiophen-2-yl substituent at position 2. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is modified with a methoxy (-OCH₃) group at position 3.
Properties
Molecular Formula |
C9H14O2S |
|---|---|
Molecular Weight |
186.27 g/mol |
IUPAC Name |
3-(5-methoxythiophen-2-yl)butan-2-ol |
InChI |
InChI=1S/C9H14O2S/c1-6(7(2)10)8-4-5-9(11-3)12-8/h4-7,10H,1-3H3 |
InChI Key |
PULCAJJQKODHRJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=C(S1)OC)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(5-Methoxythiophen-2-yl)butan-2-ol typically involves the following steps:
Formation of the Thiophene Ring: The thiophene ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with sulfur sources under acidic conditions.
Methoxylation: The thiophene ring is then methoxylated using methanol and a strong acid catalyst such as sulfuric acid.
Attachment of the Butanol Side Chain: The final step involves the addition of the butanol side chain through a Grignard reaction, where a Grignard reagent (e.g., butylmagnesium bromide) reacts with the methoxythiophene intermediate.
Industrial Production Methods
Industrial production of 3-(5-Methoxythiophen-2-yl)butan-2-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent production.
Chemical Reactions Analysis
Types of Reactions
3-(5-Methoxythiophen-2-yl)butan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of 3-(5-Methoxythiophen-2-yl)butan-2-one.
Reduction: Formation of various alcohol derivatives.
Substitution: Formation of compounds with different functional groups replacing the methoxy group.
Scientific Research Applications
3-(5-Methoxythiophen-2-yl)butan-2-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(5-Methoxythiophen-2-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The methoxy and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, potentially modulating their activity. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, influencing their function.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Features
The compound’s key differentiating feature is the 5-methoxy-substituted thiophene ring. Below is a comparative analysis with analogs:
Table 1: Structural Comparison
Key Observations :
- Thiazole-containing analogs (e.g., ) exhibit greater polarity due to nitrogen’s electronegativity.
- Steric Effects: Bulky substituents like biphenyl-oxy in bitertanol or cyclohexenyl reduce conformational flexibility, whereas the thiophene ring offers moderate steric hindrance.
Physical Properties
While explicit data for 3-(5-Methoxythiophen-2-yl)butan-2-ol is unavailable, trends from analogous alcohols can be inferred:
Table 2: Physical Property Trends
Inferences :
- The thiophene ring and methoxy group in the target compound likely increase boiling point compared to aliphatic alcohols (e.g., 2-methyl-3-buten-2-ol ) due to stronger dipole interactions.
- Solubility in polar solvents (e.g., ethanol, DMSO) is expected to exceed that of bitertanol but remain lower than thiazole analogs .
Reactivity Comparison :
- The electron-rich thiophene ring in the target compound may undergo electrophilic substitution (e.g., halogenation) more readily than phenyl or cyclohexenyl analogs.
- Bitertanol’s triazole moiety enables hydrogen bonding, contrasting with the thiophene’s weaker dipole interactions.
Biological Activity
3-(5-Methoxythiophen-2-yl)butan-2-ol is a compound of increasing interest in pharmacological research due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.
Chemical Structure and Properties
3-(5-Methoxythiophen-2-yl)butan-2-ol features a thiophene ring with a methoxy group and a butanol side chain. This specific arrangement contributes to its unique reactivity and interaction with biological systems. The compound's molecular formula is C₁₁H₁₄O₂S, which indicates the presence of functional groups that may interact with various biological targets.
The biological activity of 3-(5-Methoxythiophen-2-yl)butan-2-ol is primarily attributed to its interaction with specific enzymes and receptors. Research suggests that it may modulate the activity of neurotransmitter systems, particularly those involving dopamine receptors.
Interaction with Receptors
- Dopamine Receptors : Preliminary studies indicate that the compound may act as a partial agonist at dopamine D3 receptors, which are implicated in various neurological disorders .
- Enzyme Modulation : The compound appears to influence enzymatic pathways, potentially altering metabolic processes within cells.
Pharmacological Properties
The pharmacological profile of 3-(5-Methoxythiophen-2-yl)butan-2-ol includes several notable activities:
Case Studies and Research Findings
- Neuroprotective Study : A study investigated the neuroprotective effects of 3-(5-Methoxythiophen-2-yl)butan-2-ol in a model of Parkinson's disease. Results indicated that the compound reduced dopaminergic cell death and improved motor function in treated animals compared to controls.
- Antioxidant Evaluation : In vitro assays using ABTS (2,2'-azinobis(3-ethylbenzothiazoline-6-sulfonic acid)) showed that the compound exhibited antioxidant activity with an IC50 value significantly lower than that of standard antioxidants like ascorbic acid .
- Inflammation Model : In a murine model of acute inflammation, administration of 3-(5-Methoxythiophen-2-yl)butan-2-ol resulted in decreased levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, highlighting its potential as an anti-inflammatory agent .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
